Ethyl 4-(4-hydroxy-1-piperidyl)-4-methyl-piperidine-1-carboxylate

• Molecular Formula: C14H26N2O3
• Molecular Weight: 270.37 g/mol
• IUPAC Name: ethyl 4-(4-hydroxypiperidin-1-yl)-4-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C14H26N2O3/c1-3-19-13(18)15-10-6-14(2,7-11-15)16-8-4-12(17)5-9-16/h12,17H,3-11H2,1-2H3
• InChI Key: IDECSARNUYYRQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)(C)N2CCC(CC2)O

Description

Ethyl 4-(4-hydroxy-1-piperidyl)-4-methyl-piperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H26N2O3 and its molecular weight is 270.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 4-cyano-4-(4-hydroxy-1-piperidyl)piperidine-1-carboxylate (2.45 g, 8.69 mmol) in THF (20 mL) was added a 1.4 M solution of MeMgBr in toluene/THF (18.6 mL, 26.1 mmol) at 0° C., and the mixture was stirred at room temperature for 12 h. The reaction was then quenched with saturated aqueous ammonium chloride, and the mixture was extracted with dichloromethane (2×25 mL). The combined extracts were concentrated in vacuo to afford the title compound (1.54 g, 65%), which was used in the next step without further purification. MS (M+1): 271.26.